[2-[1-[5,7-Dihydroxy-3-(3,4,5-trihydroxybenzoyl)oxy-3,4-dihydro-2H-chromen-2-yl]-3,4,5-trihydroxy-6-oxobenzo[7]annulen-8-yl]-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate

• CAS No.: 30462-35-2
• Product Name: [2-[1-[5,7-Dihydroxy-3-(3,4,5-trihydroxybenzoyl)oxy-3,4-dihydro-2H-chromen-2-yl]-3,4,5-trihydroxy-6-oxobenzo[7]annulen-8-yl]-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate
• Molecular Formula: C₄₃H₃₂O₂₀
• Molecular Weight: 868.7 g/mol
• IUPAC Name: [2-[1-[5,7-dihydroxy-3-(3,4,5-trihydroxybenzoyl)oxy-3,4-dihydro-2H-chromen-2-yl]-3,4,5-trihydroxy-6-oxobenzo[7]annulen-8-yl]-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate
• Standard InChI: InChI=1S/C43H32O20/c44-17-7-23(46)21-12-33(62-42(58)15-3-25(48)36(54)26(49)4-15)40(60-31(21)9-17)14-1-19-20(11-30(53)39(57)35(19)38(56)29(52)2-14)41-34(13-22-24(47)8-18(45)10-32(22)61-41)63-43(59)16-5-27(50)37(55)28(51)6-16/h1-11,33-34,40-41,44-51,53-55,57H,12-13H2,(H,52,56)
• Standard InChIKey: ZEASWHWETFMWCV-UHFFFAOYSA-N
• SMILES: C1C(C(OC2=CC(=CC(=C21)O)O)C3=CC(=O)C(=C4C(=C3)C(=CC(=C4O)O)C5C(CC6=C(C=C(C=C6O5)O)O)OC(=O)C7=CC(=C(C(=C7)O)O)O)O)OC(=O)C8=CC(=C(C(=C8)O)O)O
• Canonical SMILES: C1C(C(OC2=CC(=CC(=C21)O)O)C3=CC(=O)C(=C4C(=C3)C(=CC(=C4O)O)C5C(CC6=C(C=C(C=C6O5)O)O)OC(=O)C7=CC(=C(C(=C7)O)O)O)O)OC(=O)C8=CC(=C(C(=C8)O)O)O
• Melting Point: 226-230°C
• Physical Description: Solid
• Description: Theaflavin 3, 3'-digallate belongs to the class of organic compounds known as catechin gallates. These are organic compounds containing a gallate moiety glycosidically linked to a catechin. Theaflavin 3, 3'-digallate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, theaflavin 3, 3'-digallate is primarily located in the membrane (predicted from logP). Outside of the human body, theaflavin 3, 3'-digallate can be found in german camomile, peppermint, and tea. This makes theaflavin 3, 3'-digallate a potential biomarker for the consumption of these food products.
• Synonyms: Theaflavin 3; Theaflavin 3,3’-di-O-gallate; TF3; 3,4,5-Trihydroxy-benzoic Acid (3,4,6-Trihydroxy-5-oxo-5H-benzocycloheptene-1,8-diyl)bis[(2R,3R)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-2,3-diyl] Ester; [2R-[2α(2R*,3R*),3α]]- 3,4,5-Trihydroxy-benzoi
• PubChem Compound: 3589471
• Last Modified: Nov 12 2021